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Compound of Interest

Compound Name: AGI-24512

Cat. No.: B10800677

Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal procedures for AGI-
24512, a potent methionine adenosyltransferase 2A (MAT2A) inhibitor utilized in cancer

research. Adherence to these protocols is crucial for ensuring laboratory safety and

environmental protection. This guide is intended to supplement, not replace, your institution's

official safety and waste disposal protocols and the product's Safety Data Sheet (SDS).

Chemical and Physical Properties of AGI-24512
A thorough understanding of the chemical and physical properties of AGI-24512 is the first step

toward safe handling and disposal. Key quantitative data are summarized in the table below for

easy reference.
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Property Value

Molecular Formula C24H24N4O2

Molecular Weight 400.47 g/mol

CAS Number 2201066-53-5

Appearance Solid powder

Solubility Insoluble in water; Soluble in DMSO

Storage Store at -20°C

Step-by-Step Disposal Procedures for AGI-24512
As AGI-24512 is a research-grade chemical compound, it must be treated as hazardous waste.

The following procedures are based on general best practices for the disposal of such

materials. Always consult the official Safety Data Sheet (SDS) for AGI-24512 and your

institution's Environmental Health and Safety (EHS) office for specific guidance.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid AGI-24512 waste, including unused or expired compound, contaminated

personal protective equipment (PPE) such as gloves and lab coats, and any contaminated

lab supplies (e.g., weigh boats, pipette tips) in a dedicated, clearly labeled hazardous

waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Label the container as "Hazardous Waste" and clearly indicate the contents: "AGI-24512
(solid waste)."

Liquid Waste (DMSO Solutions):
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Collect all liquid waste containing AGI-24512, typically dissolved in Dimethyl Sulfoxide

(DMSO), in a separate, dedicated hazardous waste container.

The container must be leak-proof and made of a material compatible with DMSO.

Label the container as "Hazardous Waste" and specify the contents: "AGI-24512 in

DMSO." Include the approximate concentration.

Do not mix AGI-24512 solutions with aqueous waste or other solvent waste streams

unless explicitly permitted by your institution's EHS guidelines.

2. Decontamination of Glassware and Surfaces:

Glassware:

Rinse glassware that has come into contact with AGI-24512 with a suitable organic

solvent (such as ethanol or acetone) to remove residues.

Collect the solvent rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.

Work Surfaces:

Decontaminate benches and other surfaces where AGI-24512 was handled using a

detergent solution, followed by a rinse with a suitable solvent if necessary.

All cleaning materials (e.g., wipes, paper towels) should be disposed of as solid hazardous

waste.

3. Final Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure area

within the laboratory, away from incompatible materials.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal contractor.
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Never dispose of AGI-24512 down the drain or in the regular trash.

Experimental Context: Understanding AGI-24512 in
the Laboratory
AGI-24512 is an inhibitor of the enzyme MAT2A, which plays a critical role in cellular

metabolism by catalyzing the synthesis of S-adenosylmethionine (SAM). In certain cancers with

a specific genetic deletion (MTAP-deleted cancers), tumor cells become highly dependent on

MAT2A for survival. By inhibiting MAT2A, AGI-24512 disrupts this metabolic pathway, leading

to cancer cell death.

Below are visualizations of the relevant signaling pathway and a typical experimental workflow

involving AGI-24512.
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Caption: AGI-24512 inhibits MAT2A, blocking SAM production and leading to apoptosis in

MTAP-deleted cancer cells.
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Caption: A general workflow for in vitro experiments using AGI-24512, from preparation to

waste disposal.

By adhering to these disposal procedures and understanding the experimental context of AGI-
24512, laboratory professionals can maintain a safe working environment and contribute to

responsible scientific research. Always prioritize safety and consult your institution's specific

guidelines.
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To cite this document: BenchChem. [Proper Disposal of AGI-24512: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800677/docs#proper-disposal-of-agi-24512-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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